Cas no 60514-48-9 (sn-1,2-Dioctanoylglycerol)

• Product Name: sn-1,2-Dioctanoylglycerol
• CAS No: 60514-48-9
• MF: C₁₉H₃₆O₅
• MW: 344.48614692688
• MDL: MFCD00036835
• CID: 507896
• PubChem ID: 24893929
• Update Time: 2025-06-09

sn-1,2-Dioctanoylglycerol Chemical and Physical Properties

Names and Identifiers

• Octanoic acid,1,1'-[(1S)-1-(hydroxymethyl)-1,2-ethanediyl] ester
• sn-1,2-Dioctanoylglycerol
• 1,2-Dioctanoyl-sn-glycerol
• 08:0 DG
• 1,2-DICAPROYL-SN-GLYCEROL
• 1,2-Dictanoyl-sn-glycerol
• 1,2-dioctanoylglycerol
• 1,2-di-O-octanoyl-sn-glycerol
• 8:0 DG
• DOG
• 8:0
• DG(8:0/8:0/0:0)

• MDL： MFCD00036835
• Inchi： 1S/C19H36O5/c1-3-5-7-9-11-13-18(21)23-16-17(15-20)24-19(22)14-12-10-8-6-4-2/h17,20H,3-16H2,1-2H3/t17-/m0/s1
• InChI Key： ZQBULZYTDGUSSK-KRWDZBQOSA-N
• SMILES： O(C(CCCCCCC)=O)[C@@H](CO)COC(CCCCCCC)=O

Computed Properties

• Exact Mass: 344.25600
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 18
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 72.8

Experimental Properties

• Color/Form: Yellow oil
• Solubility: DMSO: soluble
• PSA: 72.83000
• LogP: 4.15470
• Color/Form: 2 mg/mL (800800C-10mg)
  5 mg/mL (800800C-25mg)

sn-1,2-Dioctanoylglycerol Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S23-S24/25
• FLUKA BRAND F CODES：10-21
• RTECS：RH0764500
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Diradylglycerols Diacylglycerols

Additional information on sn-1,2-Dioctanoylglycerol

Introduction to CAS No 60514-48-9 and sn-1,2-Dioctanoylglycerol

CAS No 60514-48-9 is a unique identifier for a specific chemical compound, and sn-1,2-Dioctanoylglycerol is a well-characterized derivative with significant applications in the field of pharmaceuticals and biotechnology. This compound belongs to the class of diacylglycerols, which are lipid molecules known for their structural versatility and biological relevance. The presence of two octanoic acid chains in the glycerol backbone imparts unique physicochemical properties that make it a valuable intermediate in synthetic chemistry and drug development.

The synthesis of sn-1,2-Dioctanoylglycerol involves the esterification of glycerol with octanoic acid under controlled conditions. This process typically employs catalysts such as sodium methoxide or sulfuric acid to facilitate the reaction. The regioselectivity of the esterification process ensures that the octanoic acid groups are primarily attached to the 1 and 2 positions of the glycerol molecule, forming the sn-1,2-Dioctanoylglycerol structure. This regioselectivity is crucial for maintaining the biological activity of the compound, as different positional isomers may exhibit varying biological properties.

Recent advancements in the field of lipid-based drug delivery systems have highlighted the potential of sn-1,2-Dioctanoylglycerol as a carrier molecule. Lipids are increasingly being used to enhance drug solubility, improve bioavailability, and target specific cellular compartments. The long hydrocarbon chains in sn-1,2-Dioctanoylglycerol contribute to its ability to form stable micelles and liposomes, which are effective vehicles for delivering hydrophobic drugs. These formulations have shown promise in clinical trials for diseases such as cancer, where targeted delivery can minimize side effects and improve therapeutic efficacy.

Moreover, sn-1,2-Dioctanoylglycerol has been explored as a component in synthetic biology applications. Its structural properties make it a suitable substrate for enzymatic reactions involving lipases and other glycerol-esterifying enzymes. Researchers have utilized this compound to study enzyme kinetics and develop novel biocatalytic processes. The ability to modify the length and composition of the fatty acid chains allows for fine-tuning of enzymatic activity, making it a versatile tool in industrial biotechnology.

In the realm of nutraceuticals, sn-1,2-Dioctanoylglycerol has been investigated for its potential health benefits. Diacylglycerols are known to exhibit metabolic advantages over triglycerides, potentially improving lipid metabolism and reducing fat accumulation. Studies have suggested that incorporating sn-1,2-Dioctanoylglycerol into dietary supplements or functional foods could aid in weight management and cardiovascular health. The unique molecular structure of this compound allows it to interact with cellular receptors involved in energy homeostasis, making it a promising candidate for therapeutic applications.

The chemical stability of sn-1,2-Dioctanoylglycerol under various storage conditions has also been a subject of research. Unlike some other lipid derivatives, this compound exhibits good resistance to hydrolysis and oxidation when stored at controlled temperatures. This stability is essential for pharmaceutical formulations that require long shelf lives without degradation. Advances in packaging technologies have further enhanced the preservation of sn-1,2-Dioctanoylglycerol, ensuring its efficacy when used in clinical settings.

Recent studies have also explored the role of sn-1,2-Dioctanoylglycerol in modulating immune responses. Lipids are integral components of cell membranes and signaling molecules that regulate immune function. The incorporation of this compound into immunomodulatory therapies has shown promising results in preclinical models. By interacting with specific immune receptors, sn-1,2-Dioctanoylglycerol can influence cytokine production and immune cell trafficking, potentially offering new avenues for treating autoimmune diseases and infections.

The industrial production of CAS No 60514-48-9, specifically sn-1,2-Dioctanoylglycerol, has seen significant advancements due to optimized synthetic routes and scalable manufacturing processes. Continuous flow chemistry has enabled higher yields and purities while reducing waste generation. These innovations align with global trends toward sustainable chemical manufacturing practices. The ability to produce this compound efficiently at scale ensures its availability for diverse applications across multiple industries.

In conclusion,CAS No 60514-48-9 represents a valuable chemical entity with wide-ranging applications in pharmaceuticals,biotechnology,nutraceuticals,and industrial chemistry.The unique properties of sn-1,2-Dioctanoylglycerol,including its structural versatility,biological activity,and chemical stability,make it an indispensable tool for researchers and manufacturers alike.As ongoing research continues to uncover new uses for this compound,it is likely to play an even greater role in advancing scientific discoveryand technological innovation.